4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid

• IUPAC Name: 4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid
• InChI: InChI=1S/C12H13N3O6S/c16-10(17)2-1-5-13-22(20,21)7-3-4-9-8(6-7)11(18)15-12(19)14-9/h3-4,6,13H,1-2,5H2,(H,16,17)(H2,14,15,18,19)
• InChI Key: AVGBKQRXBORMTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)NCCCC(=O)O)C(=O)NC(=O)N2
• Molecular Formula: C12H13N3O6S
• Molecular Weight: 327.32 g/mol

Description

4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid is a complex organic compound that belongs to the quinazoline family Quinazoline derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the reaction of 2,4-dioxo-1H-quinazoline with sulfonyl chloride to form the sulfonylated intermediate. This intermediate is then reacted with butanoic acid under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or dimethylformamide, and catalysts like triethylamine to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce sulfonamides. Substitution reactions can result in a variety of derivatives depending on the nucleophile employed .

Scientific Research Applications

4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including anticancer, antiviral, and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. This interaction can lead to various biological effects, such as the inhibition of cell proliferation in cancer or the reduction of inflammation .

Comparison with Similar Compounds

Similar Compounds

Quinazoline Derivatives: Compounds like quinazoline-2,4-dione and quinazoline-4-one share structural similarities with 4-[(2,4-dioxo-1H-quinazolin-6-yl)sulfonylamino]butanoic acid.

Sulfonamides: Compounds containing the sulfonamide group, such as sulfanilamide, are also similar in structure.

Uniqueness

What sets this compound apart is its unique combination of the quinazoline and sulfonylamino groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications .